4-(Methoxymethyloxy)benzothiophene-2-carboxylic acid

• Molecular Formula: C11H10O4S
• Molecular Weight: 238.26 g/mol
• IUPAC Name: 4-(methoxymethoxy)-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H10O4S/c1-14-6-15-8-3-2-4-9-7(8)5-10(16-9)11(12)13/h2-5H,6H2,1H3,(H,12,13)
• InChI Key: VPSSYCGHFYDMSB-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C2C=C(SC2=CC=C1)C(=O)O

Description

4-(Methoxymethyloxy)benzothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H10O4S and its molecular weight is 238.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Methoxymethyloxy)benzo(b)thiophene (83 g) was dissolved in THF (700 ml) and the mixture was cooled to −78° C. At this temperature, a solution (363 ml) of n-butyllithium in hexane was added dropwise. The temperature was raised to 0° C. and then cooled again to −35° C., and carbon dioxide was bubbled. After the completion of the reaction, the reaction mixture was poured into water, and in the presence of ice, hydrochloric acid was added to adjust its pH to 1 and the mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and after filtration, the solvent was evaporated under reduced pressure to give the title compound (80 g).